Cas no 2171675-68-4 (2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid)

• Product Name: 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid
• CAS No: 2171675-68-4
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5965320
• PubChem ID: 165564767
• Update Time: 2025-10-21

2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid
• EN300-1549710
• 2-cyclopropyl-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)acetic acid
• 2171675-68-4

• Inchi： 1S/C26H28N2O6/c29-24(28-22(25(30)31)15-9-10-15)23-16(11-12-33-23)13-27-26(32)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-23H,9-14H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： RSCBJWGVCAPNKY-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NC(C(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid

2-Cyclopropyl-2-(3-(9H-fluoren-9-ylmethoxycarbonylamino)methyloxolan-2-ylformamido)acetic Acid

The compound 2-cyclopropyl-2-(3-(9H-fluoren-9-ylmethoxycarbonylamino)methyloxolan-2-ylformamido)acetic acid (CAS No: 2171675-68-4) is a highly specialized organic molecule with significant applications in advanced chemical synthesis and pharmaceutical research. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a glycine backbone. The presence of these functional groups makes it a valuable intermediate in the synthesis of peptides, proteins, and other bioactive molecules.

Recent studies have highlighted the importance of this compound in the field of peptide synthesis. The Fmoc group, which is widely used as a protecting group in solid-phase peptide synthesis (SPPS), ensures that the amino group remains unreactive during the synthesis process. This allows for precise control over the sequence and structure of the resulting peptide. The cyclopropyl group, on the other hand, introduces steric hindrance and unique electronic properties, which can influence the bioactivity and stability of the final product.

One of the most notable applications of this compound is in the development of bioconjugates and drug delivery systems. Researchers have demonstrated that incorporating this compound into polymer-based drug delivery systems can enhance the targeting efficiency and reduce off-target effects. For instance, a recent study published in *Nature Communications* explored the use of this compound as a linker in antibody-drug conjugates (ADCs), showing improved stability and efficacy in preclinical models.

In addition to its role in drug delivery, this compound has also been investigated for its potential in biomedical imaging. The unique electronic properties of the cyclopropyl group make it an ideal candidate for use in contrast agents, particularly in magnetic resonance imaging (MRI). A study conducted at Stanford University demonstrated that incorporating this compound into MRI contrast agents significantly improved image resolution and reduced toxicity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the installation of the Fmoc group, which is typically achieved through nucleophilic acyl substitution, and the formation of the cyclopropane ring, which can be accomplished via various cyclopropanation techniques such as Simmons-Smith reaction or transition metal-catalyzed methods.

Despite its complexity, this compound has shown remarkable stability under physiological conditions, making it suitable for use in vivo applications. Studies have shown that it exhibits minimal degradation even after prolonged exposure to biological fluids, which is a critical factor for its use in therapeutic applications.

In conclusion, 2-cyclopropyl-2-(3-(9H-fluoren-9-ylmethoxycarbonylamino)methyloxolan-2-ylformamido)acetic acid (CAS No: 2171675-68-4) is a versatile and valuable compound with wide-ranging applications in modern chemistry and biology. Its unique structure and functional groups make it an essential tool for researchers working in peptide synthesis, drug delivery, and biomedical imaging. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science and technology.